1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-[(2,5-dimethoxyphenyl)methoxy]-3-(3-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H29NO4.ClH/c1-14-5-4-8-19(10-14)11-16(20)13-23-12-15-9-17(21-2)6-7-18(15)22-3;/h6-7,9,14,16,20H,4-5,8,10-13H2,1-3H3;1H
• InChI Key: MCUGGUZYAWNTEX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(COCC2=C(C=CC(=C2)OC)OC)O.Cl
• Molecular Formula: C18H30ClNO4
• Molecular Weight: 359.9 g/mol

Description

1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride, also known as DMMDA-2, is a psychoactive drug that belongs to the family of phenethylamines. It is a synthetic compound that has been developed for research purposes only. DMMDA-2 is a potent psychedelic compound that has been shown to have a profound effect on the human brain.

Mechanism of Action

1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride acts as a partial agonist at the 5-HT2A receptor, which is responsible for the psychedelic effects of the drug. It also has a high affinity for the 5-HT2B receptor, which is involved in regulating heart function. 1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride has been shown to increase the release of serotonin in the brain, which is thought to contribute to its psychoactive effects.
Biochemical and Physiological Effects:
1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride has been shown to produce a wide range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause changes in perception, cognition, and mood, including visual hallucinations, altered thinking, and euphoria. 1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride has been shown to have a long duration of action, with effects lasting up to 12 hours.

Advantages and Limitations for Lab Experiments

1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride has several advantages for use in lab experiments. It is a potent and selective agonist at the 5-HT2A receptor, making it a useful tool for studying the role of this receptor in the brain. It has also been shown to have a high affinity for the 5-HT2B receptor, which could be useful in studying the cardiovascular effects of psychedelics. However, 1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride has several limitations as well. It is a synthetic compound that is difficult and expensive to synthesize. It is also a controlled substance, which makes it difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on 1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride. One area of interest is the therapeutic potential of psychedelics in treating mental health disorders. 1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride has been shown to have antidepressant and anxiolytic effects in animal models, and further research could explore its potential as a treatment for depression and anxiety in humans. Another area of interest is the role of the 5-HT2B receptor in the cardiovascular effects of psychedelics. Further research could explore the potential cardiovascular risks associated with the use of psychedelics and could help to develop safer psychedelic compounds.

Synthesis Methods

1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride is a synthetic compound that can be synthesized using various methods. One of the most common methods involves the reaction of 2,5-dimethoxybenzyl chloride with 3-methylpiperidine in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with propan-2-ol in the presence of hydrochloric acid to yield 1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride hydrochloride.

Scientific Research Applications

1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride has been used extensively in scientific research to study its effects on the human brain. It has been shown to have a profound effect on the serotonin receptors in the brain, which play a crucial role in regulating mood, cognition, and perception. 1-((2,5-Dimethoxybenzyl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride has been used in studies to understand the mechanisms underlying psychedelic experiences and to investigate the therapeutic potential of psychedelics in treating mental health disorders such as depression, anxiety, and addiction.